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Compound of Interest

Compound Name: Wilforine

Cat. No.: B1229034 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

Wilforine stock solutions for various experimental applications. Wilforine is a sesquiterpene

pyridine alkaloid derived from Tripterygium wilfordii and is noted for its potential therapeutic

properties, including immunosuppressive and anti-inflammatory effects.[1] Accurate preparation

of stock solutions is critical for obtaining reliable and reproducible experimental results.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of Wilforine is essential for its

proper handling and use in experiments.

Property Value Source

Molecular Formula C43H49NO18 [2]

Molecular Weight 867.85 g/mol [3]

Appearance White to off-white solid/powder [4]

Purity
≥98% (as specified by

supplier)
[5][6]

Solubility
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Wilforine exhibits limited solubility in aqueous solutions but is soluble in organic solvents. The

choice of solvent is critical and should be compatible with the intended experimental system. It

is important to use fresh, anhydrous solvents, as moisture can impact the solubility of

Wilforine.[7]

Solvent Concentration Notes Source

Dimethyl Sulfoxide

(DMSO)
50 mg/mL (57.61 mM)

Ultrasonic assistance

is recommended.

Hygroscopic DMSO

can affect solubility;

use newly opened

DMSO.

[3][4]

100 mg/mL (115.22

mM)

Use fresh DMSO as

moisture can reduce

solubility.

[7]

In vivo Formulation 1
≥ 2.5 mg/mL (2.88

mM)

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline. Heat

and/or sonication may

be required.

[3]

In vivo Formulation 2
≥ 2.5 mg/mL (2.88

mM)

10% DMSO, 90%

Corn Oil.
[3]

Water Insoluble [7]

Ethanol Insoluble [7]

Experimental Protocols: Stock Solution Preparation
3.1. Materials and Reagents

Wilforine powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber-colored microcentrifuge tubes or vials
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Calibrated analytical balance

Vortex mixer

Ultrasonic water bath

Pipettes and sterile, filtered pipette tips

3.2. Safety Precautions

Wilforine is a potent bioactive compound. Handle with care, using appropriate personal

protective equipment (PPE), including a lab coat, safety glasses, and gloves.

Work in a well-ventilated area or a chemical fume hood when handling the powder and

concentrated stock solutions.

Refer to the Safety Data Sheet (SDS) provided by the supplier for comprehensive safety

information.

3.3. Protocol for Preparing a 10 mM DMSO Stock Solution

This protocol provides a method to prepare a 10 mM stock solution of Wilforine in DMSO.

Equilibrate: Allow the vial of Wilforine powder to equilibrate to room temperature for at least

one hour before opening to prevent condensation of moisture.[5]

Weighing: Accurately weigh the desired amount of Wilforine powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 8.68

mg of Wilforine.

Calculation:

Molecular Weight (MW) = 867.85 g/mol

Desired Concentration (C) = 10 mM = 0.010 mol/L

Desired Volume (V) = 1 mL = 0.001 L
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Mass (m) = C x V x MW = 0.010 mol/L x 0.001 L x 867.85 g/mol = 0.0086785 g = 8.68

mg

Dissolution: Add the weighed Wilforine powder to a sterile amber vial. Using a calibrated

pipette, add the calculated volume of anhydrous DMSO. For 8.68 mg of Wilforine, add 1 mL

of DMSO.

Mixing: Tightly cap the vial and vortex thoroughly until the powder is fully dissolved. If

precipitation or phase separation occurs, sonicate the solution in an ultrasonic water bath

until it becomes clear.[3][4]

Storage: Aliquot the stock solution into smaller, single-use volumes in sterile, amber

microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots under the

recommended conditions.

Storage and Stability
Proper storage of Wilforine stock solutions is crucial to maintain their stability and biological

activity.

Condition Duration Source

Powder 3 years at -20°C [3][4]

2 years at 4°C [3]

In Solvent 6 months at -80°C [3]

1 month at -20°C [3]

To avoid repeated freeze-thaw cycles, it is highly recommended to store the stock solution in

single-use aliquots.[7]

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for preparing a Wilforine stock solution.
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Caption: Workflow for preparing Wilforine stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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